Cas no 825633-93-0 (2-benzyl-5-iodo-2,3-dihydropyridazin-3-one)

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one Properties

Names and Identifiers

• 2-Benzyl-5-iodopyridazin-3(2H)-one
• 2-benzyl-5-iodopyridazin-3-one
• 3(2H)-Pyridazinone, 5-iodo-2-(phenylmethyl)-
• 5-IODO-2-(PHENYLMETHYL)-3(2H)-PYRIDAZINONE
• 2-benzyl-5-iodo-2,3-dihydropyridazin-3-one
• 5-Iodo-2-(phenylmethyl)-3(2H)-pyridazinone (ACI)
• 2-Benzyl-5-iodopyridazin-3-one
• SCHEMBL1691731
• DTXSID50677529
• DB-364599
• LLOBDGYMMSDMEV-UHFFFAOYSA-N
• CS-0037777
• AS-30176
• EN300-87903
• F8889-5598
• AKOS015902271
• 2-Benzyl-5-iodopyridazine-3(2H)-one
• 825633-93-0
• MFCD17677016
• Z1259106169
• +Expand

• MDL： MFCD17677016
• InChIKey： LLOBDGYMMSDMEV-UHFFFAOYSA-N
• Inchi： 1S/C11H9IN2O/c12-10-6-11(15)14(13-7-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• SMILES： O=C1N(CC2C=CC=CC=2)N=CC(I)=C1

Computed Properties

• Exact Mass: 311.976
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 311.976
• Heavy Atom Count: 15
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• LogP: 1.89620
• PSA: 34.89000
• Boiling Point: 370℃
• Melting Point: 136-137℃
• Flash Point: 178℃
• Density: 1.70